Cas no 886615-18-5 (S-(azetidin-3-yl) ethanethioate)

• Product Name: S-(azetidin-3-yl) ethanethioate
• CAS No: 886615-18-5
• MF: C₅H₉NOS
• MW: 131.196059942245
• CID: 3160820
• PubChem ID: 55300296
• Update Time: 2025-05-28

S-(azetidin-3-yl) ethanethioate Chemical and Physical Properties

Names and Identifiers

• Thioacetic acid S-azetidin-3-yl ester
• S-(azetidin-3-yl) ethanethioate
• 1-(Azetidin-3-ylsulfanyl)ethan-1-one
• 886615-18-5
• SCHEMBL1199737
• EN300-1268506
• PB19657
• CS-0055209
• AKOS006380092
• P12390

• MDL： N/A
• Inchi： 1S/C5H9NOS/c1-4(7)8-5-2-6-3-5/h5-6H,2-3H2,1H3
• InChI Key： MSDPQMLGLORYHQ-UHFFFAOYSA-N
• SMILES： S(C(C)=O)C1CNC1

Computed Properties

• Exact Mass: 131.04048508g/mol
• Monoisotopic Mass: 131.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 54.4Ų

Additional information on S-(azetidin-3-yl) ethanethioate

Comprehensive Overview of S-(azetidin-3-yl) ethanethioate (CAS No. 886615-18-5): Properties, Applications, and Research Insights

S-(azetidin-3-yl) ethanethioate (CAS No. 886615-18-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This molecule combines an azetidine ring with a thioester functional group, making it a versatile intermediate for drug discovery and bioconjugation. Researchers are increasingly exploring its potential in targeted drug delivery and enzyme inhibition, aligning with current trends in precision medicine and small-molecule therapeutics.

The compound's molecular formula (C₅H₉NOS) and molecular weight (131.19 g/mol) make it suitable for high-throughput screening in medicinal chemistry. Its azetidine scaffold is particularly notable, as this four-membered nitrogen heterocycle is a privileged structure in modern drug design, often associated with improved metabolic stability and bioavailability. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in cancer therapy and neurodegenerative disease research.

From a synthetic perspective, S-(azetidin-3-yl) ethanethioate serves as a key building block for structure-activity relationship (SAR) studies. Its thioester moiety allows for selective acyl transfer reactions, which are crucial in developing covalent inhibitors – a rapidly growing area in kinase drug development. The compound's reactivity profile has been optimized for click chemistry applications, addressing the pharmaceutical industry's demand for modular synthesis approaches.

Analytical characterization of 886615-18-5 typically involves advanced techniques such as NMR spectroscopy (notably ¹H and ¹³C), mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and are essential for quality control in GMP-compliant synthesis. The growing interest in AI-assisted molecular design has further increased demand for well-characterized small molecules like this, as they serve as valuable training data for machine learning models predicting drug-likeness.

In the context of green chemistry initiatives, researchers are investigating sustainable production methods for S-(azetidin-3-yl) ethanethioate. Recent publications describe catalytic asymmetric synthesis routes that minimize waste generation, responding to the pharmaceutical industry's push toward environmentally friendly manufacturing. The compound's potential in biodegradable materials research also aligns with global sustainability trends, though this application remains exploratory.

The safety profile of CAS 886615-18-5 has been documented in several toxicology studies, with particular attention to its metabolic pathways and cellular uptake mechanisms. These investigations are critical for its development as a pharmacophore in clinical candidates. Current patent literature reveals its incorporation into novel compounds targeting G protein-coupled receptors (GPCRs), reflecting the ongoing expansion of structure-based drug design methodologies.

From a commercial standpoint, S-(azetidin-3-yl) ethanethioate is available through specialty chemical suppliers with varying purity grades (typically 95-98%). Pricing trends correlate with its growing utilization in combinatorial chemistry libraries and fragment-based drug discovery platforms. The compound's storage stability under inert atmospheres and low-temperature conditions (-20°C) makes it suitable for long-term research applications.

Future research directions for this compound likely include exploration of its polypharmacology potential and development of prodrug derivatives with enhanced tissue specificity. The scientific community continues to investigate its role in chemical biology tool development, particularly for activity-based protein profiling studies. These applications position 886615-18-5 as a compound of enduring interest in both academic and industrial settings.